Cas no 2310125-33-6 (3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)methylazetidine-1-carboxamide)

• Product Name: 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)methylazetidine-1-carboxamide
• CAS No: 2310125-33-6
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• CID: 5341864
• Update Time: 2025-05-20

3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)methylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((2,5-dioxopyrrolidin-1-yl)methyl)-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide
• 3-[(2,5-dioxopyrrolidin-1-yl)methyl]-N-(thiophen-2-ylmethyl)azetidine-1-carboxamide
• 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)methylazetidine-1-carboxamide

• Inchi： 1S/C14H17N3O3S/c18-12-3-4-13(19)17(12)9-10-7-16(8-10)14(20)15-6-11-2-1-5-21-11/h1-2,5,10H,3-4,6-9H2,(H,15,20)
• InChI Key： NRVUVNVGGIEHCO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(N1CC(CN2C(CCC2=O)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 435
• XLogP3: -0.3
• Topological Polar Surface Area: 98

Additional information on 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)methylazetidine-1-carboxamide

Exploring the Potential of 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)methylazetidine-1-carboxamide (CAS No. 2310125-33-6) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)methylazetidine-1-carboxamide (CAS No. 2310125-33-6) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This molecule combines a pyrrolidine dione moiety with a thiophene-containing azetidine carboxamide, making it a versatile candidate for drug development. Researchers are particularly intrigued by its potential role in targeting protein-protein interactions (PPIs), a hot topic in drug discovery and precision medicine.

The compound's CAS No. 2310125-33-6 is frequently searched in academic and pharmaceutical databases, reflecting its relevance in small molecule therapeutics. Its structure features a 1-carboxamide group linked to an azetidine ring, which is known for improving metabolic stability and bioavailability—a critical consideration in modern pharmacokinetic optimization. The inclusion of a thiophene ring further enhances its binding affinity to certain biological targets, a property leveraged in kinase inhibitor design.

Recent trends in AI-driven drug discovery have highlighted molecules like 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)methylazetidine-1-carboxamide as promising scaffolds for fragment-based drug design (FBDD). Computational studies suggest its potential in modulating allosteric sites, addressing a key challenge in targeting "undruggable" proteins. This aligns with growing interest in covalent inhibitors, where the 2,5-dioxopyrrolidin-1-yl group could play a role in reversible covalent binding strategies.

From a synthetic chemistry perspective, the compound's azetidine-1-carboxamide core offers opportunities for structure-activity relationship (SAR) studies. Medicinal chemists are exploring modifications to the thiophen-2-ylmethyl substituent to fine-tune selectivity, a strategy often discussed in forums on selective kinase inhibition. Its balanced lipophilicity (predicted LogP ~2.1) also makes it a candidate for blood-brain barrier (BBB) penetration studies in neurotherapeutic applications.

In the context of green chemistry advancements, the synthesis of CAS No. 2310125-33-6 has been optimized to reduce hazardous byproducts, responding to industry demands for sustainable pharmaceutical manufacturing. Patent analyses reveal growing interest in its derivatives for immune modulation, particularly in the JAK-STAT pathway, which remains a focus area for autoimmune disease research.

The compound's molecular weight (279.34 g/mol) and hydrogen bond acceptors (5) place it comfortably within Lipinski's rule of five, making it attractive for oral drug development. Its cLogP and topological polar surface area (TPSA) values suggest favorable ADME properties, a frequent search term among pharmaceutical researchers evaluating drug candidates.

Emerging applications in proteolysis targeting chimeras (PROTACs) have brought attention to the 2,5-dioxopyrrolidin-1-yl group as a potential linker component. This positions 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)methylazetidine-1-carboxamide at the intersection of two cutting-edge fields: targeted protein degradation and small molecule glues. Such dual relevance increases its citation frequency in drug discovery literature.

Quality control protocols for CAS No. 2310125-33-6 emphasize HPLC purity (>98%) and chiral separation methods, reflecting industry standards for preclinical candidates. Stability studies under various pH conditions are commonly requested in research chemical inquiries, underscoring its transition from screening hit to lead optimization phases.

As the pharmaceutical industry increasingly focuses on cancer epigenetics, the compound's potential interactions with bromodomain-containing proteins are being investigated. This connects to popular searches about BET inhibitors and their role in oncology therapeutics. The thiophene moiety's π-stacking capability may offer advantages in binding to histone recognition domains.

In summary, 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)methylazetidine-1-carboxamide represents a multifaceted tool for modern drug discovery. Its structural features address multiple medicinal chemistry priorities: from bioisostere replacement strategies to three-dimensional diversity in scaffold hopping approaches. As research continues, this compound will likely appear in more high-throughput screening campaigns and computational docking studies, solidifying its place in the next generation of therapeutic agents.